Cas no 66934-59-6 (Soladunalidine)

Soladunalidine structure
Soladunalidine structure
Product Name:Soladunalidine
CAS No:66934-59-6
MF:C27H46N2O
MW:414.666947841644
CID:964955
PubChem ID:327232
Update Time:2025-04-19

Soladunalidine Chemical and Physical Properties

Names and Identifiers

    • Soladunalidine
    • (22S,25S)-5α-Spirosolane-3β-amine
    • AC1L7026
    • NSC301456
    • SOLADUNALINIDINE (CRUDE)
    • NSC-301456
    • 66934-59-6
    • DTXSID10316260
    • Inchi: 1S/C27H46N2O/c1-16-7-12-27(29-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(28)8-10-25(18,3)21(20)9-11-26(22,24)4/h16-24,29H,5-15,28H2,1-4H3
    • InChI Key: HOEJSFZVOUECLS-UHFFFAOYSA-N
    • SMILES: O1C2(CCC(C)CN2)C(C)C2C1CC1C3CCC4CC(CCC4(C)C3CCC12C)N

Computed Properties

  • Exact Mass: 414.36100
  • Monoisotopic Mass: 414.361014095g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 0
  • Complexity: 696
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 12
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 47.3Ų

Experimental Properties

  • PSA: 47.28000
  • LogP: 6.36230
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